Cas no 35668-13-4 (Methanesulfonyl Chloride-d3)

• Product Name: Methanesulfonyl Chloride-d3
• CAS No: 35668-13-4
• MF: CH₃ClO₂S
• MW: 114.551318407059
• CID: 4457019
• PubChem ID: 11389382
• Update Time: 2025-05-20

Methanesulfonyl Chloride-d3 Chemical and Physical Properties

Names and Identifiers

• trideuteriomethanesulfonyl chloride
• METHANE-D3-SULFONYL CHLORIDE
• Methanesulfonyl Chloride-d3
• DTXCID00415099
• 35668-13-4
• AT37436
• MethanesulfonylChloride-d3
• SCHEMBL1332800
• DTXSID60464280
• Methane-d3-sulfonyl chloride, 98 atom % D, 97% (CP)

• Inchi： 1S/CH3ClO2S/c1-5(2,3)4/h1H3
• InChI Key： QARBMVPHQWIHKH-UHFFFAOYSA-N
• SMILES： CS(Cl)(=O)=O

Computed Properties

• Exact Mass: 116.9730584Da
• Monoisotopic Mass: 116.9730584Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 42.5Ų

Additional information on Methanesulfonyl Chloride-d3

Methanesulfonyl Chloride-d3: Applications and Significance in Modern Chemical Research

Methanesulfonyl Chloride-d3, with the CAS number 35668-13-4, is a deuterated derivative of methanesulfonyl chloride, a compound widely recognized for its utility in synthetic organic chemistry and pharmaceutical research. The introduction of deuterium atoms into the molecular structure enhances its stability and purity, making it an invaluable tool in various scientific applications. This introduction explores the multifaceted uses of Methanesulfonyl Chloride-d3, emphasizing its role in contemporary research and development.

The compound Methanesulfonyl Chloride-d3 is particularly significant in the field of drug discovery and development. Its deuterated form allows researchers to study the metabolic pathways of drugs more accurately, providing insights that are crucial for optimizing therapeutic efficacy and minimizing side effects. The use of deuterated compounds has gained considerable attention in recent years, as it enables a deeper understanding of how drugs interact with biological systems at the molecular level.

In recent years, there has been a surge in research focused on the development of novel pharmaceuticals. Methanesulfonyl Chloride-d3 plays a pivotal role in this domain by serving as a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Its ability to undergo selective reactions makes it an ideal candidate for constructing complex molecular frameworks, which are essential for designing new drugs with improved pharmacokinetic properties.

The applications of Methanesulfonyl Chloride-d3 extend beyond pharmaceuticals into the realm of materials science and catalysis. Researchers have leveraged its unique chemical properties to develop advanced catalysts that facilitate efficient and sustainable chemical transformations. These catalysts are instrumental in green chemistry initiatives, helping to reduce the environmental impact of industrial processes by minimizing waste and energy consumption.

One of the most exciting developments in the use of Methanesulfonyl Chloride-d3 is its application in dynamic nuclear polarization (DNP) NMR spectroscopy. This technique enhances the sensitivity of NMR spectroscopy, allowing scientists to study complex molecules that were previously difficult to analyze. The deuterated version of methanesulfonyl chloride is particularly useful in DNP because it provides a stable and isotopically enriched sample, which improves the resolution and accuracy of spectral data.

The significance of Methanesulfonyl Chloride-d3 is further underscored by its role in studying reaction mechanisms. By incorporating deuterium atoms into reactants, researchers can track the flow of atoms during chemical reactions with high precision. This information is critical for understanding how reactions proceed at the molecular level, which is essential for designing more efficient synthetic routes and improving reaction yields.

In conclusion, Methanesulfonyl Chloride-d3 (CAS number 35668-13-4) is a versatile compound with broad applications across multiple scientific disciplines. Its deuterated form offers unique advantages in pharmaceutical research, materials science, and analytical chemistry. As scientific understanding continues to evolve, the importance of compounds like Methanesulfonyl Chloride-d3 is likely to grow, driving innovation and discovery in countless fields.